Cas no 61064-08-2 (3,4-dimethylpent-1-yne)

• Product Name: 3,4-dimethylpent-1-yne
• CAS No: 61064-08-2
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 493424
• PubChem ID: 529277
• Update Time: 2025-04-19

3,4-dimethylpent-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 3,4-dimethyl-
• 3,4-dimethylpent-1-yne

• Inchi： 1S/C7H12/c1-5-7(4)6(2)3/h1,6-7H,2-4H3
• InChI Key： JDQKSTIAVKXRSK-UHFFFAOYSA-N
• SMILES： C(C)(C)C(C#C)C

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 81.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides